Cas no 1017798-34-3 (tert-Butyl 3-sulfanylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 3-sulfanylpiperidine-1-carboxylate
• CAS No: 1017798-34-3
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• MDL: MFCD10566038
• CID: 1076182
• PubChem ID: 49759132
• Update Time: 2025-06-10

tert-Butyl 3-sulfanylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-sulfanylpiperidine-1-carboxylate
• tert-Butyl 3-mercaptopiperidine-1-carboxylate
• tert-Butyl 3-sulfanylpiperidin-1-carboxylate
• 1-BOC-3-MERCAPTOPIPERIDINE
• 1-N-Boc-3-Mercaptopiperidine
• 3-Mercapto-piperidine-1-carboxylic acid tert-butyl ester
• AM90438
• KB-32413
• N-BOC-piperidine-3-(R,S)-thiol
• PB23799
• RP07307
• DB-315476
• A897050
• 3-mercaptopiperidine-1-carboxylic acid tert-butyl ester
• 1017798-34-3
• W-204428
• EN300-1289110
• DTXSID20678023
• NVDQWJTWJOLALV-UHFFFAOYSA-N
• SB15825
• SCHEMBL2230223
• AKOS015949187
• AS-34804
• tert-Butyl 3-sulfanyl-1-piperidinecarboxylate
• J-524567
• MFCD10566038
• CS-W001278
• tert-Butyl3-mercaptopiperidine-1-carboxylate
• 1-PIPERIDINECARBOXYLIC ACID, 3-MERCAPTO-, 1,1-DIMETHYLETHYL ESTER
• SB46576

• MDL： MFCD10566038
• Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-6-4-5-8(14)7-11/h8,14H,4-7H2,1-3H3
• InChI Key： NVDQWJTWJOLALV-UHFFFAOYSA-N
• SMILES： SC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 294.2±33.0 °C at 760 mmHg
• Flash Point: 131.7±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 3-sulfanylpiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 3-sulfanylpiperidine-1-carboxylate

tert-Butyl 3-sulfanylpiperidine-1-carboxylate (CAS No. 1017798-34-3)

The compound tert-butyl 3-sulfanylpiperidine-1-carboxylate, identified by the CAS registry number CAS No. 1017798-34-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a sulfanyl group attached to a piperidine ring, along with a tert-butyl ester moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly those with heterocyclic frameworks like piperidine. The presence of the sulfanyl group in this compound contributes to its unique electronic properties, which can influence its reactivity and biological activity. Researchers have explored the role of such compounds in modulating enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases.

The synthesis of tert-butyl 3-sulfanylpiperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the sulfanyl group through nucleophilic substitution or coupling reactions. The final step involves esterification with tert-butanol to form the carboxylate ester. The optimization of these steps has been a focus of recent studies, with researchers aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, this compound has shown promise in the development of new therapeutic agents. Its ability to act as a bioisostere for other functional groups makes it valuable in drug design. For instance, studies have demonstrated that substituting oxygen-containing groups with sulfur analogs can enhance drug stability and bioavailability. This property has led to its investigation as a potential lead compound in anti-inflammatory and anticancer drug discovery.

The pharmacological profile of tert-butyl 3-sulfanylpiperidine-1-carboxylate has been studied extensively in vitro and in vivo models. Research indicates that it exhibits moderate inhibitory activity against certain kinases involved in cell signaling pathways. Additionally, preliminary toxicological studies suggest that it has a favorable safety profile, with low acute toxicity in animal models.

Another area of interest is the environmental impact of this compound. As concerns about sustainability grow, researchers are increasingly focusing on the eco-friendly synthesis and disposal of chemical compounds. Studies on the biodegradation of tert-butyl 3-sulfanylpiperidine-1-carboxylate have shown that it can be effectively broken down by microbial communities under aerobic conditions, reducing its potential environmental footprint.

In conclusion, tert-butyl 3-sulfanylpiperidine-1-carboxylate (CAS No. 1017798-34-3) represents an important molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure, combined with recent advances in synthetic methods and pharmacological research, positions it as a promising candidate for future drug development efforts.